2-methylthiomorpholine-3-thione
Overview
Description
2-Methylthiomorpholine-3-thione (2-MT3T) is an organic compound belonging to the class of thiomorpholines. It is a colorless, crystalline solid with a melting point of approximately 270°C. 2-MT3T is a versatile reagent and has found numerous applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a catalyst in the synthesis of heterocyclic compounds, and it has been studied for its potential use as a corrosion inhibitor.
Mechanism of Action
2-methylthiomorpholine-3-thione acts as a Lewis base, forming a coordinate bond with a Lewis acid. This bond is stabilized by an intramolecular hydrogen bond, which is formed between the sulfur atom and the nitrogen atom. This bond is responsible for the catalytic activity of 2-methylthiomorpholine-3-thione.
Biochemical and Physiological Effects
2-methylthiomorpholine-3-thione has been studied for its potential use as a corrosion inhibitor. It has been shown to inhibit the corrosion of mild steel and aluminum in acidic solutions. In addition, 2-methylthiomorpholine-3-thione has been studied for its potential use as an antioxidant. It has been shown to scavenge free radicals and reduce oxidative damage in cells.
Advantages and Limitations for Lab Experiments
2-methylthiomorpholine-3-thione is a versatile reagent, and it has a wide range of applications in the synthesis of organic compounds. It is relatively stable and can be stored for long periods of time. However, it is toxic and should be handled with care.
Future Directions
Further research is needed to explore the potential of 2-methylthiomorpholine-3-thione as a corrosion inhibitor and antioxidant. In addition, further research is needed to explore the potential of 2-methylthiomorpholine-3-thione as a catalyst in the synthesis of heterocyclic compounds. Finally, further research is needed to explore the potential of 2-methylthiomorpholine-3-thione as a therapeutic agent.
Synthesis Methods
2-methylthiomorpholine-3-thione can be synthesized from 2-methylthiomorpholine and thionyl chloride in the presence of an acid catalyst. The reaction proceeds in two steps. First, 2-methylthiomorpholine is reacted with thionyl chloride to form 2-methylthiomorpholine-3-thionyl chloride. This intermediate is then hydrolyzed to form 2-methylthiomorpholine-3-thione and hydrochloric acid.
Scientific Research Applications
2-methylthiomorpholine-3-thione has been studied extensively in the field of organic synthesis. It has been used as a catalyst in the synthesis of heterocyclic compounds, such as quinolines, indoles, and pyrroles. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, 2-methylthiomorpholine-3-thione has been studied for its potential use as a corrosion inhibitor.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methylthiomorpholine-3-thione can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-chloroethyl methyl sulfide", "morpholine", "sodium hydride", "carbon disulfide", "hydrochloric acid", "sodium hydroxide" ], "Reaction": [ "Step 1: 2-chloroethyl methyl sulfide is reacted with morpholine in the presence of sodium hydride to form 2-methylthiomorpholine.", "Step 2: 2-methylthiomorpholine is then reacted with carbon disulfide in the presence of hydrochloric acid to form 2-methylthiomorpholine-3-thiol.", "Step 3: Finally, 2-methylthiomorpholine-3-thiol is oxidized with sodium hydroxide to form 2-methylthiomorpholine-3-thione." ] } | |
CAS RN |
74986-81-5 |
Product Name |
2-methylthiomorpholine-3-thione |
Molecular Formula |
C5H9NS2 |
Molecular Weight |
147.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
